4-Chloro Maraviroc-d6
4-Chloro Maraviroc-d6
Brand Name:
Vulcanchem
CAS No.:
1346597-32-7
VCID:
VC0121021
InChI:
InChI=1S/C29H41ClFN5O/c1-19(2)27-34-33-20(3)36(27)25-17-23-9-10-24(18-25)35(23)16-13-26(21-7-5-4-6-8-21)32-28(37)22-11-14-29(30,31)15-12-22/h4-8,19,22-26H,9-18H2,1-3H3,(H,32,37)/t22?,23?,24?,25?,26-,29?/m0/s1/i1D2,2D3,19D/t19?,22?,23?,24?,25?,26-,29?
SMILES:
CC1=NN=C(N1C2CC3CCC(C2)N3CCC(C4=CC=CC=C4)NC(=O)C5CCC(CC5)(F)Cl)C(C)C
Molecular Formula:
C₂₉H₃₅D₆ClFN₅O
Molecular Weight:
536.16
4-Chloro Maraviroc-d6
CAS No.: 1346597-32-7
Reference Standards
VCID: VC0121021
Molecular Formula: C₂₉H₃₅D₆ClFN₅O
Molecular Weight: 536.16
| CAS No. | 1346597-32-7 |
|---|---|
| Product Name | 4-Chloro Maraviroc-d6 |
| Molecular Formula | C₂₉H₃₅D₆ClFN₅O |
| Molecular Weight | 536.16 |
| IUPAC Name | 4-chloro-4-fluoro-N-[(1S)-3-[3-[3-(1,1,1,2,3,3-hexadeuteriopropan-2-yl)-5-methyl-1,2,4-triazol-4-yl]-8-azabicyclo[3.2.1]octan-8-yl]-1-phenylpropyl]cyclohexane-1-carboxamide |
| Standard InChI | InChI=1S/C29H41ClFN5O/c1-19(2)27-34-33-20(3)36(27)25-17-23-9-10-24(18-25)35(23)16-13-26(21-7-5-4-6-8-21)32-28(37)22-11-14-29(30,31)15-12-22/h4-8,19,22-26H,9-18H2,1-3H3,(H,32,37)/t22?,23?,24?,25?,26-,29?/m0/s1/i1D2,2D3,19D/t19?,22?,23?,24?,25?,26-,29? |
| SMILES | CC1=NN=C(N1C2CC3CCC(C2)N3CCC(C4=CC=CC=C4)NC(=O)C5CCC(CC5)(F)Cl)C(C)C |
| Synonyms | 4-Chloro-4-fluoro-N-[(1S)-3-[(3-exo)-3-[3-methyl-5-(1-methylethyl-d6)-4H-1,2,4-triazol-4-yl]-8-azabicyclo[3.2.1]oct-8-yl]-1-phenylpropyl]cyclohexanecarboxamide; |
| PubChem Compound | 131699055 |
| Last Modified | Nov 11 2021 |
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